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Compound of Interest

Compound Name: Solutol HS-15

Cat. No.: B8082359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the appearance, physicochemical

properties, and handling instructions for Solutol HS-15 (also known as Kolliphor® HS 15), a

non-ionic solubilizer and emulsifying agent widely used in pharmaceutical formulations.

Appearance and Physical State
Solutol HS-15 is a macrogol 15 hydroxystearate.[1][2] At room temperature, it presents as a

colorless to off-white semi-solid or oily substance.[3][4][5] Due to its chemical properties, it may

appear as a semi-solid or solid at room and low temperatures.[1][2] Some sources also

describe its appearance as an ointment.[6]

Physicochemical Properties
Solutol HS-15 is a complex mixture of polyglycol mono- and di-esters of 12-hydroxystearic

acid.[7] A summary of its key quantitative properties is presented in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties
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Property Value References

Melting Point 25-30 °C [6]

Freezing Point 24 °C [4]

Density 1.048 g/cm³ at 20 °C [6]

Flash Point 272 °C [6]

Water Content ≤0.5% [3]

pH (10g/100ml in H₂O) 5-7 [3]

Table 2: Chemical and Quality Control Parameters

Property Value References

Acid Value ≤1 mg KOH/g [3]

Hydroxyl Value 90-110 mg KOH/g [3]

Saponification Value 53-63 mg/g [3]

Iodine Value ≤2 g/100g [3]

Peroxide Value ≤3 meq/Kg [3]

Residue on Ignition ≤0.3% [3]

Handling and Storage Instructions
Proper handling and storage of Solutol HS-15 are crucial to maintain its quality and ensure

laboratory safety.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Solutol HS-15, it is imperative to use appropriate personal protective

equipment to avoid direct contact and inhalation.
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Eye/Face Protection: Wear safety glasses with side-shields or goggles.

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Wash

hands thoroughly after handling.[8]

Respiratory Protection: Use only in a well-ventilated area.[8] If handling heated product

where vapors may be generated, respiratory protection should be used.

General Hygiene: Do not eat, drink, or smoke when using this product.[8]

Storage Conditions
To ensure stability, Solutol HS-15 should be stored under the following conditions:

Temperature: Recommended storage temperature is 4°C.[4][8] Some sources suggest

storage at -20°C for long-term stability.[9]

Container: Keep the container tightly sealed in a cool, well-ventilated, and dry place.[8]

Environment: Store away from direct sunlight and sources of ignition.[8] It is hygroscopic and

should be stored under an inert atmosphere.[3]

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

If Inhaled: Move the person to fresh air. If breathing is difficult, provide artificial respiration.[8]

In Case of Skin Contact: Wash off with plenty of soap and water.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[8]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.

Spills and Disposal
In the event of a spill, absorb the material with a suitable inert absorbent and dispose of it in

accordance with local regulations.[7]
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Experimental Protocol: Preparation of Drug-Loaded
Mixed Micelles using the Thin Film Hydration
Method
This section details a representative experimental protocol for the preparation of drug-loaded

mixed micelles using Solutol HS-15, a common application for enhancing the solubility and

delivery of poorly water-soluble drugs. This protocol is based on methodologies described in

peer-reviewed literature.

Objective: To encapsulate a poorly water-soluble active pharmaceutical ingredient (API) into

mixed micelles composed of Soluplus® and Solutol® HS15 to improve its aqueous solubility.

Materials:

Poorly water-soluble API (e.g., Thymoquinone)

Soluplus®

Solutol® HS15

Methanol/Dichloromethane mixture (1:4 v/v)

Distilled water

Rotary evaporator

Sonicator

Standard laboratory glassware

Procedure:

Dissolution of Components:

Accurately weigh and dissolve Soluplus® (400 mg), Solutol® HS15 (400 mg), and the API

(25 mg) in 10 mL of a methanol/dichloromethane (1:4 v/v) mixture in a round-bottom flask.

[10]
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Formation of a Thin Film:

Attach the round-bottom flask to a rotary evaporator.

Evaporate the organic solvents under vacuum at a controlled temperature (e.g., 30–35 °C)

for approximately 20 minutes, or until a thin, uniform film of the components is formed on

the inner wall of the flask.[10]

Hydration of the Film:

Add 5 mL of distilled water to the flask containing the film.[10]

Hydrate the film by sonicating the mixture for 5 minutes. This process will lead to the self-

assembly of the polymers and the encapsulation of the API into a micellar dispersion.[10]

Characterization (Optional but Recommended):

The resulting micellar dispersion can be characterized for particle size, polydispersity

index (PDI), and encapsulation efficiency using appropriate analytical techniques such as

Dynamic Light Scattering (DLS) and High-Performance Liquid Chromatography (HPLC).

Diagrams
This section provides a visual representation of the safe handling workflow for Solutol HS-15.
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Start: Receive Solutol HS-15

Store at 4°C in a tightly sealed container,
away from light and moisture.

Upon Receipt

Wear appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Before Use

Handle in a well-ventilated area.
Avoid inhalation of vapors.

Weigh the required amount.

Use in formulation (e.g., dissolution,
mixing with other excipients).

Clean spills immediately with an
- inert absorbent.

After Use

Dispose of waste according to
- institutional and local regulations.

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Solutol HS-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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